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An In-depth Technical Guide to the Industrial Production of Disodium Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

Disodium hydrogen phosphate (Na₂HPO₄), also known as disodium phosphate, is a versatile

inorganic compound with a wide range of applications in the food, pharmaceutical, and water

treatment industries. Its utility as a buffering agent, emulsifier, and corrosion inhibitor

necessitates robust and efficient industrial production methods that yield a high-purity product.

This technical guide provides a comprehensive overview of the core industrial production

methods of disodium hydrogen phosphate, detailing the underlying chemical principles,

experimental protocols, and process parameters.

Core Production Methodologies
The industrial synthesis of disodium hydrogen phosphate primarily revolves around two well-

established methods: the direct neutralization of phosphoric acid and a two-step precipitation

process. Variations of these methods exist, utilizing different starting materials to optimize cost

and product purity.

Neutralization Method
The most common industrial approach involves the neutralization of phosphoric acid with a

sodium-containing base, typically sodium hydroxide or sodium carbonate.[1][2] This method is

favored for its directness and relatively simple process control.
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The fundamental chemical reactions are as follows:

Using Sodium Hydroxide: H₃PO₄ + 2NaOH → Na₂HPO₄ + 2H₂O[3][4]

Using Sodium Carbonate: H₃PO₄ + Na₂CO₃ → Na₂HPO₄ + H₂O + CO₂[2]

Experimental Protocol: Neutralization with Sodium Hydroxide

A laboratory-scale representation of the industrial neutralization process can be described as

follows:

Reactant Preparation: A solution of 85% orthophosphoric acid is diluted with water. Solid

sodium hydroxide is separately dissolved in water to create a concentrated solution.[3]

Neutralization: The sodium hydroxide solution is slowly added to the phosphoric acid solution

with constant stirring. The reaction is exothermic, and cooling may be necessary to control

the temperature.[1] The molar ratio of phosphoric acid to sodium hydroxide is critical and

should be maintained at 1:2 to favor the formation of disodium hydrogen phosphate.[4]

pH Control: The pH of the reaction mixture is carefully monitored. For high-purity disodium
hydrogen phosphate, the final pH is typically adjusted to a range of 8.7 to 9.2.[5]

Crystallization: The resulting disodium hydrogen phosphate solution is concentrated by

heating to induce crystallization.[3] The solution is then allowed to cool, promoting the

formation of hydrated disodium hydrogen phosphate crystals.

Separation and Drying: The crystals are separated from the mother liquor via centrifugation.

[5] The obtained crystals can be washed with deionized water to remove any adsorbed

impurities.[5] Finally, the crystals are dried in a rotary kiln or a rake-type drying machine to

obtain the anhydrous or a specific hydrated form of the product.[1][5]

Process Parameters for High-Purity Production

A patented method for producing high-purity disodium hydrogen phosphate using sodium

bicarbonate highlights specific process control parameters, which are summarized in the table

below.
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Parameter Value Reference

Reactants

Phosphoric Acid (H₃PO₄) and

Sodium Bicarbonate

(NaHCO₃)

[5]

Reaction Temperature 80-100 °C [5]

Reaction Time 2 hours [5]

Final pH 8.7-9.2 [5]

Drying Inlet Gas Temperature 120 °C [5]

Fluidized Gas Flow Speed 0.3 m³/s [5]

Drying Time 15 minutes [5]

Achieved Purity 99.6% [5]

Process Workflow: Neutralization Method
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Caption: Workflow for the Neutralization Method.
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Two-Step Precipitation Method
An alternative industrial method involves a two-step process starting from dicalcium phosphate

(CaHPO₄).[6] This method is particularly relevant when utilizing phosphate rock as a raw

material, which is a common source of dicalcium phosphate.

The process can be summarized by the following reactions:

Step 1: Formation of Monosodium Phosphate: Dicalcium phosphate is treated with sodium

bisulfate, leading to the precipitation of calcium sulfate (gypsum) and the formation of a

monosodium phosphate solution.[6] CaHPO₄ + NaHSO₄ → NaH₂PO₄ + CaSO₄(s)

Step 2: Neutralization to Disodium Phosphate: The resulting monosodium phosphate

solution is then partially neutralized with sodium hydroxide to produce disodium hydrogen
phosphate.[6] NaH₂PO₄ + NaOH → Na₂HPO₄ + H₂O

Experimental Protocol: Two-Step Precipitation Method

Reaction of Dicalcium Phosphate: Dicalcium phosphate is reacted with a solution of sodium

bisulfate. The reaction mixture is agitated to ensure complete reaction and precipitation of

calcium sulfate.

Separation of Gypsum: The precipitated calcium sulfate is removed by filtration, yielding a

solution of monosodium phosphate.

Neutralization: A controlled amount of sodium hydroxide solution is added to the

monosodium phosphate solution to achieve the desired stoichiometric conversion to

disodium hydrogen phosphate. The pH is carefully monitored.

Purification and Crystallization: The resulting solution is then subjected to concentration,

crystallization, separation, and drying steps similar to those in the neutralization method to

obtain the final product.

Process Workflow: Two-Step Precipitation Method
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Caption: Workflow for the Two-Step Precipitation Method.

Method Utilizing Sodium Sulfate
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A patented process describes the production of disodium hydrogen phosphate using

phosphoric acid and sodium sulfate as the primary raw materials.[4] This method involves the

formation of an intermediate ammonium sodium phosphate salt.

Experimental Protocol: Sodium Sulfate Method

Initial Reaction: Phosphoric acid and sodium sulfate are mixed in a molar ratio of 1:1.6-2.4.

Ammonia water (26-28% by mass) or liquid ammonia is added to adjust the system pH to

above 8.0.[4]

Crystallization of Intermediate: The mixture undergoes cool crystallization at 15-25 °C, and

the resulting dibasic sodium phosphate ammonium crystals are filtered.[4]

Conversion to Final Product: The intermediate crystals are mixed with soda ash (sodium

carbonate). The amount of soda ash is calculated to achieve a Na:P molar ratio of 2. This

mixture is then heated to 180-250 °C for one hour to yield disodium hydrogen phosphate.

[4]

By-product Recovery: The filtrate from the initial crystallization step is condensed and

crystallized to obtain ammonium sulfate as a by-product.[4]

Quantitative Data for the Sodium Sulfate Method

Parameter Value Reference

Phosphoric Acid : Sodium

Sulfate Molar Ratio
1 : 1.6-2.4 [4]

pH of Initial Reaction > 8.0 [4]

Cool Crystallization

Temperature
15-25 °C [4]

Final Reaction Temperature 180-250 °C [4]

Final Reaction Time 1 hour [4]

Logical Relationship: Sodium Sulfate Method
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Caption: Logical Flow of the Sodium Sulfate Method.
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Purification of Disodium Hydrogen Phosphate
Regardless of the primary production method, purification steps are often necessary to achieve

the high purity required for pharmaceutical and food-grade applications. A common purification

protocol involves the following steps:

Dissolution and Decolorization: Crude disodium hydrogen phosphate is dissolved in hot

water. Activated carbon is then added to the solution to decolorize it by adsorbing organic

impurities.[7]

pH Adjustment: The pH of the filtrate is adjusted to between 8.8 and 9.2 with an alkali

solution.[7] This step can help to precipitate any remaining metallic impurities.

Recrystallization: The solution is cooled to a temperature between 4 and 10 °C to induce

crystallization of the purified disodium hydrogen phosphate.[7]

Filtration and Drying: The purified crystals are then filtered and dried to obtain the final

product.

Conclusion
The industrial production of disodium hydrogen phosphate is a well-understood process with

several established methodologies. The choice of a particular method often depends on the

available raw materials, desired product purity, and economic considerations. The

neutralization of phosphoric acid with sodium hydroxide or sodium carbonate remains the most

direct route, while the two-step precipitation method offers an alternative when starting from

phosphate rock. Further innovations in production, such as the use of sodium sulfate, aim to

reduce costs and utilize different raw material streams. The implementation of robust process

control, particularly in pH and temperature management, coupled with effective purification

techniques, is critical to consistently producing high-purity disodium hydrogen phosphate
that meets the stringent requirements of the pharmaceutical and other advanced industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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